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Compound of Interest

Compound Name: 6-Methylquinoline

Cat. No.: B044275

Essential Safety and Handling Guide for 6-
Methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Methylquinoline in a laboratory setting. Adherence to these
guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification

6-Methylquinoline is classified as a hazardous chemical.[1] It is harmful if swallowed, causes
skin irritation, and may cause irritation to the eyes and respiratory system.[2][3]

Hazard Classification Category
Acute Oral Toxicity Category 4[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 6-Methylquinoline is provided

below.
Property Value
Appearance Light yellow to orange liquid[1]
Odor Odorless[1]
CAS Number 91-62-3[1]
Molecular Formula C10H9NI[2]

Molecular Weight 143.19 g/mol [2]

Boiling Point 256 - 260 °C (492.8 - 500 °F) @ 760 mmHg[1]
Melting Point -22 °C (-7.6 °F)[1]

Flash Point > 113 °C (> 235.4 °F)[1]

Density 1.067 g/mL at 20 °C[2]

Solubility Not miscible or difficult to mix with water[2]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6-Methylquinoline to prevent exposure.
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Protection Type

Specification

Eye/Face Protection

Tight-sealing safety goggles and a face shield

are required.[1]

Skin Protection

Wear appropriate protective gloves (chemical-
resistant, tested to EN 374) and clothing to

prevent skin exposure.[1][4]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an

organic vapor/acid gas cartridge.[1][3]

Body Protection

A lab coat or other protective clothing is

necessary.[4]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Handling:

o Ensure adequate ventilation in the work area, utilizing local exhaust ventilation where

possible.[1]

» Avoid contact with skin, eyes, and clothing.[1]

e Do not ingest or inhale the substance.[1]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in the work area.[4]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
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e Protect from light.[3]
e Store below +30°C.[2]

e Incompatible with strong oxidizing agents.[1]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately.

Spill Response:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[3]
e Ventilate: Ensure the area is well-ventilated.

e Containment: Use an inert absorbent material such as sand, sawdust, or universal binder to
soak up the spill.[1][4]

o Collection: Collect the absorbed material into a suitable, closed container for disposal.[1]

o Decontamination: Wash the spill area with 60-70% ethanol followed by a soap and water
solution.[3]

First Aid Measures:

« If Swallowed: Call a poison center or doctor immediately. Rinse mouth. Do not induce
vomiting.[4]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
attention. Remove and wash contaminated clothing before reuse.[1][4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.
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Disposal Plan

Proper disposal of 6-Methylquinoline and its containers is essential to prevent environmental

contamination.

o Chemical Disposal: Dispose of the contents and container to an approved waste disposal
plant.[1][4] Waste is classified as hazardous and must be disposed of in accordance with
local, regional, and national regulations.[5]

o Container Disposal: Do not reuse empty containers. Contaminated packaging should be
handled in the same way as the substance itself.[4]

Workflow for Handling 6-Methylquinoline

The following diagram illustrates the standard operating procedure for safely handling 6-
Methylquinoline in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/91-62-3-A0025864-GB-en.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03288~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:04:18~~8-Methylquinoline~~
https://www.chemos.de/import/data/msds/GB_en/91-62-3-A0025864-GB-en.pdf
https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.benchchem.com/product/b044275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Workflow for Safe Handling of 6-Methylquinoline

Preparation

REVIEASIDES

Don PPE

Handling
A

Work in Ventilated Area

Handle with Care

|
Post—HaridIing \

Store Properly

J

Decontaminate Work Area

l

Remove PPE

l

Wash Hands ).

! /
T /

e -

Diséosal

Dispose of Waste

Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Standard operating procedure for handling 6-Methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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